Cas no 30890-35-8 (8-Epixanthatin)

• Product Name: 8-Epixanthatin
• CAS No: 30890-35-8
• MF: C₁₅H₁₈O₃
• MW: 246.301624774933
• CID: 2017436
• PubChem ID: 11694445
• Update Time: 2025-04-21

8-Epixanthatin Chemical and Physical Properties

Names and Identifiers

• Xanthatin
• 8-Epixanthatin
• 8-epi-Xanthatin
• 8DFW6D5G55
• (+)-8-epi-Xanthatin
• BDBM233133
• BDBM50433453
• 2H-Cyclohepta(b)furan-2-one, 3,3a,4,7,8,8a-hexahydro-7-methyl-3-methylene-6-((1E)-3-oxo-1-buten-1-yl)-, (3aR,7S,8aR)-
• 2H-Cyclohepta(b)furan-2-one, 3,3a,4,7,8,8a-hexahydro-7-methyl-3-methylene-6-(3-oxo-1-butenyl)-, (3aR,6(E),7S,8aR)-
• 2H-Cyclohepta(b)furan-2-one, 3,3a,4,7,8,8a-hexahydro-7-methyl-3-methylene-6-(3-oxo-1-butenyl)-, (3ar-(3aalpha,6(E),7beta,8aalpha))-
• Q2727022
• 10.1016/j.ejmech.2013.02.018
• AT34934
• PD197484
• Q27270227
• CS-0143421
• CHEMBL2380788
• 30890-35-8
• HY-137974
• 2H-CYCLOHEPTA(B)FURAN-2-ONE, 3,3A,4,7,8,8A-HEXAHYDRO-7-METHYL-3-METHYLENE-6-(3-OXO-1-BUTENYL)-, (3AR-(3A.ALPHA.,6(E),7.BETA.,8A.ALPHA.))-
• AKOS040761266
• (3aR,7S,8aR)-7-methyl-3-methylidene-6-[(E)-3-oxobut-1-enyl]-4,7,8,8a-tetrahydro-3aH-cyclohepta[b]furan-2-one
• UNII-8DFW6D5G55
• DA-60605

• Inchi： 1S/C15H18O3/c1-9-8-14-13(11(3)15(17)18-14)7-6-12(9)5-4-10(2)16/h4-6,9,13-14H,3,7-8H2,1-2H3/b5-4+/t9-,13+,14+/m0/s1
• InChI Key： RBRPTFMVULVGIC-MDKNCZOUSA-N
• SMILES： O1C(C(=C)[C@H]2CC=C(/C=C/C(C)=O)[C@@H](C)C[C@@H]12)=O

Computed Properties

• Exact Mass: 246.125594432g/mol
• Monoisotopic Mass: 246.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: 2.1

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 444.3±45.0 °C at 760 mmHg
• Flash Point: 199.1±28.8 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

8-Epixanthatin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Xanthanolides